Cas no 61985-10-2 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, 1,3,5-tris(phenylmethyl)-)

1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, 1,3,5-tris(phenylmethyl)- structure
61985-10-2 structure
Product Name:1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, 1,3,5-tris(phenylmethyl)-
CAS No:61985-10-2
MF:C24H21N3S3
MW:447.638641119003
CID:461523
PubChem ID:71390835
Update Time:2025-04-19

1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, 1,3,5-tris(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, 1,3,5-tris(phenylmethyl)-
    • 1,3,5-tribenzyl-1,3,5-triazinane-2,4,6-trithione
    • DTXSID10812732
    • 61985-10-2
    • Inchi: 1S/C24H21N3S3/c28-22-25(16-19-10-4-1-5-11-19)23(29)27(18-21-14-8-3-9-15-21)24(30)26(22)17-20-12-6-2-7-13-20/h1-15H,16-18H2
    • InChI Key: HCZHZIQJMVMNNF-UHFFFAOYSA-N
    • SMILES: S=C1N(CC2C=CC=CC=2)C(N(CC2C=CC=CC=2)C(N1CC1C=CC=CC=1)=S)=S

Computed Properties

  • Exact Mass: 447.09003
  • Monoisotopic Mass: 447.08976120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 9.72
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